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Compound of Interest

Compound Name: Tert-butyl 2,5-dihydroxybenzoate

Cat. No.: B179827

In-Depth Technical Guide: Tert-butyl 2,5-
dihydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-butyl 2,5-dihydroxybenzoate,
also known as tert-butyl gentisate. Due to the limited availability of a dedicated CAS number in
publicly accessible databases, this document focuses on the fundamental properties of the
compound and outlines general synthetic approaches.

Core Compound Identification

While a specific CAS Registry Number for tert-butyl 2,5-dihydroxybenzoate is not readily
available in the searched databases, its existence is confirmed in scientific literature. This
compound is the tert-butyl ester of 2,5-dihydroxybenzoic acid (gentisic acid).

Identifier Value

Common Name tert-butyl 2,5-dihydroxybenzoate
Synonym tert-butyl gentisate

Molecular Formula C11H1404

Molecular Weight 210.23 g/mol
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Physicochemical Properties

Detailed experimental data on the physicochemical properties of tert-butyl 2,5-
dihydroxybenzoate is scarce. However, based on its chemical structure, the following
properties can be inferred:

Property Predicted Value/Information

Appearance Likely a solid at room temperature

Expected to be soluble in organic solvents like
Solubility ethers, esters, and chlorinated hydrocarbons.

Limited solubility in water.

The phenolic hydroxyl groups may be
Reactivity susceptible to oxidation. The ester linkage can

be hydrolyzed under acidic or basic conditions.

Experimental Protocols: Synthesis

A standard method for the synthesis of tert-butyl 2,5-dihydroxybenzoate involves the
esterification of 2,5-dihydroxybenzoic acid with a tert-butylating agent. A common and effective
method is the Steglich esterification.

Protocol: Steglich Esterification of 2,5-Dihydroxybenzoic Acid

Materials:

2,5-Dihydroxybenzoic acid

tert-Butanol

N,N'-Dicyclohexylcarbodiimide (DCC)

4-Dimethylaminopyridine (DMAP)

Anhydrous dichloromethane (DCM) or a similar aprotic solvent

Sodium bicarbonate (NaHCOs3) solution (saturated)
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSOQOa) or sodium sulfate (Na2S0a)

Silica gel for column chromatography

Hexane and Ethyl Acetate for chromatography elution

Procedure:

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve 2,5-dihydroxybenzoic acid and a catalytic amount of DMAP in anhydrous DCM.

Addition of Reagents: Add tert-butanol to the solution. In a separate container, dissolve DCC
in a small amount of anhydrous DCM.

Reaction Initiation: Slowly add the DCC solution to the reaction mixture at 0°C (ice bath).

Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24
hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

Work-up:

o Filter the reaction mixture to remove the dicyclohexylurea (DCU) precipitate.

o Wash the filtrate sequentially with saturated NaHCOs solution and brine.

o Dry the organic layer over anhydrous MgSOa4 or Na2SOa.

o Filter to remove the drying agent and concentrate the solvent under reduced pressure.

Purification: Purify the crude product by silica gel column chromatography using a
hexane/ethyl acetate gradient to yield pure tert-butyl 2,5-dihydroxybenzoate.

Logical Workflow for Synthesis and Purification:
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Synthesis and Purification Workflow

1. Dissolve 2,5-dihydroxybenzoic acid
and DMAP in anhydrous DCM

;

2. Add tert-butanol

:

3. Add DCC solution at 0°C

:

4. Stir at room temperature
(12-24h)

;

5. Filter to remove DCU

l

6. Wash with NaHCO3
and brine

l

7. Dry organic layer

l

8. Concentrate under
reduced pressure

l

9. Purify by column
chromatography

Pure tert-butyl
2,5-dihydroxybenzoate
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Caption: A flowchart illustrating the key steps in the synthesis and purification of tert-butyl 2,5-

dihydroxybenzoate.

Potential Signaling Pathway Involvement

While specific studies on the signaling pathways directly modulated by tert-butyl 2,5-
dihydroxybenzoate are limited, its parent compound, 2,5-dihydroxybenzoic acid (gentisic
acid), is known to possess antioxidant and anti-inflammatory properties. These activities are

often associated with the modulation of pathways involving oxidative stress and inflammatory

responses. The tert-butyl ester derivative may exhibit similar or enhanced activities due to

increased lipophilicity and cell membrane permeability.

Hypothesized Signaling Pathway Modulation:

Hypothesized Signaling Pathway

Scavenges

Cellular Environment

Inflammatory
Stimuli

REEIEIVE Ol Inhibits [Inhibits

Species (ROS)

Activates

Activates

\% Activates
iétenﬁlil’srg‘et Pathw% ¥

e

NF-kB Pathway MAPK Pathway

Nrf2 Pathway

AN /

wuces Induces

Inflammatory
Response

Click to download full resolution via product page

Induces

Antioxidant
Response

© 2025 BenchChem. All rights reserved. 5/6

Tech Support


https://www.benchchem.com/product/b179827?utm_src=pdf-body
https://www.benchchem.com/product/b179827?utm_src=pdf-body
https://www.benchchem.com/product/b179827?utm_src=pdf-body
https://www.benchchem.com/product/b179827?utm_src=pdf-body
https://www.benchchem.com/product/b179827?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b179827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: A diagram illustrating the potential modulation of key signaling pathways involved in
oxidative stress and inflammation by tert-butyl 2,5-dihydroxybenzoate.

This technical guide serves as a foundational resource for researchers and professionals
interested in tert-butyl 2,5-dihydroxybenzoate. Further experimental validation is necessary
to fully characterize its properties and biological activities.

 To cite this document: BenchChem. ["Tert-butyl 2,5-dihydroxybenzoate"” CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b179827#tert-butyl-2-5-dihydroxybenzoate-cas-
number-and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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